Cas no 1804072-94-3 (3-Bromo-1-(3-(methylthio)-4-(trifluoromethylthio)phenyl)propan-1-one)

• Product Name: 3-Bromo-1-(3-(methylthio)-4-(trifluoromethylthio)phenyl)propan-1-one
• CAS No: 1804072-94-3
• MF: C₁₁H₁₀BrF₃OS₂
• MW: 359.225710391998
• CID: 4980111
• Update Time: 2025-11-07

3-Bromo-1-(3-(methylthio)-4-(trifluoromethylthio)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(3-(methylthio)-4-(trifluoromethylthio)phenyl)propan-1-one

• Inchi： 1S/C11H10BrF3OS2/c1-17-10-6-7(8(16)4-5-12)2-3-9(10)18-11(13,14)15/h2-3,6H,4-5H2,1H3
• InChI Key： HNNDYTMGXALEFP-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(=C(C=1)SC)SC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 286
• XLogP3: 4.5
• Topological Polar Surface Area: 67.7

Additional information on 3-Bromo-1-(3-(methylthio)-4-(trifluoromethylthio)phenyl)propan-1-one

3-Bromo-1-(3-(methylthio)-4-(trifluoromethylthio)phenyl)propan-1-one: A Comprehensive Overview

The compound with CAS No. 1804072-94-3, commonly referred to as 3-Bromo-1-(3-(methylthio)-4-(trifluoromethylthio)phenyl)propan-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a bromine atom, a methylthio group, and a trifluoromethylthio group attached to a phenyl ring, all of which contribute to its distinctive chemical properties.

Recent studies have highlighted the potential of 3-Bromo-1-(3-(methylthio)-4-(trifluoromethylthio)phenyl)propan-1-one in various applications, particularly in the development of novel therapeutic agents. The presence of the bromine atom and the thioether groups (methylthio and trifluoromethylthio) introduces electronic and steric effects that can influence the molecule's reactivity and bioavailability. These features make it a promising candidate for use in drug design, where fine-tuning of molecular properties is crucial for achieving desired pharmacological outcomes.

One of the most notable aspects of this compound is its ability to participate in a wide range of chemical reactions. For instance, the bromine atom can act as an electrophilic center, enabling substitution reactions that could lead to the formation of derivatives with enhanced biological activity. Additionally, the thioether groups can serve as platforms for further functionalization, allowing chemists to explore diverse chemical transformations and optimize the molecule's properties for specific applications.

The synthesis of 3-Bromo-1-(3-(methylthio)-4-(trifluoromethylthio)phenyl)propan-1-one involves a series of carefully designed steps that ensure high purity and structural integrity. Researchers have employed various strategies, including nucleophilic aromatic substitution and coupling reactions, to construct this complex molecule. The use of modern synthetic techniques has significantly improved the efficiency and scalability of its production, making it more accessible for both academic and industrial research.

In terms of biological activity, 3-Bromo-1-(3-(methylthio)-4-(trifluoromethylthio)phenyl)propan-1-one has shown potential as an anti-tumor agent. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation, suggesting that it could serve as a lead compound for developing new anti-cancer therapies. Furthermore, its unique structure allows for selective targeting of specific cellular pathways, which is a critical factor in minimizing off-target effects and improving therapeutic efficacy.

Beyond its medicinal applications, this compound has also been explored for its role in materials science. The presence of fluorine atoms in the trifluoromethylthio group imparts hydrophobicity and thermal stability to the molecule, making it suitable for use in advanced materials such as polymers and coatings. Its ability to resist degradation under harsh conditions makes it an attractive candidate for industrial applications where durability is paramount.

The development of 3-Bromo-1-(3-(methylthio)-4-(trifluoromethylthio)phenyl)propan-1-one has been driven by advancements in computational chemistry and high-throughput screening techniques. These tools have enabled researchers to predict the molecule's behavior under various conditions and optimize its properties for specific uses. As a result, this compound represents a prime example of how cutting-edge research can translate into practical innovations across multiple disciplines.

In conclusion, 3-Bromo-1-(3-(methylthio)-4-(trifluoromethylthio)phenyl)propan-1-one (CAS No. 1804072-94-3) stands out as a versatile and intriguing molecule with a wide range of potential applications. Its unique structure, coupled with recent advances in synthetic and analytical techniques, positions it as a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and functions, this compound is poised to play an increasingly important role in shaping future innovations across various fields.